Cas no 71597-77-8 (Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-)

• Product Name: Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
• CAS No: 71597-77-8
• MF: C₂₂H₁₅NO₂
• MW: 325.360005617142
• CID: 1750563
• Update Time: 2024-11-27

Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-

• Inchi： 1S/C22H15NO2/c23-15-16-11-13-19(14-12-16)22(25)20(17-7-3-1-4-8-17)21(24)18-9-5-2-6-10-18/h1-14,20H
• InChI Key： FNDZCHYUGBZGTD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(=O)C(C2=CC=CC=C2)C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 325.11035

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 141-142 °C(Solv: methanol (67-56-1))
• Boiling Point: 542.0±45.0 °C(Predicted)
• PSA: 57.93
• pka: 6.75±0.27(Predicted)